![molecular formula C8H9N3O B1616702 7-Amino-6-methyl-2,3-dihydro-1h-pyrrolo[3,4-c]pyridin-1-one CAS No. 5428-93-3](/img/structure/B1616702.png)
7-Amino-6-methyl-2,3-dihydro-1h-pyrrolo[3,4-c]pyridin-1-one
Overview
Description
7-Amino-6-methyl-2,3-dihydro-1h-pyrrolo[3,4-c]pyridin-1-one, also known as JNJ-31020028, is a chemical compound that has been studied for its potential therapeutic properties. It belongs to the class of pyrrolopyridine derivatives and has been found to have promising effects on various biological systems. In
Scientific Research Applications
Synthesis and Reactivity
Various 7-substituted 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones, closely related to 7-Amino-6-methyl-2,3-dihydro-1h-pyrrolo[3,4-c]pyridin-1-one, are synthesized through reactions involving a range of nucleophiles under acidic or basic conditions. These reactions demonstrate the compound's versatility in forming derivatives with potential applications in drug development and material science. Some synthetic applications yield 7-methylene derivatives and fused tricyclic derivatives, highlighting its utility in complex molecule synthesis (Goto et al., 1991).
Catalytic Applications
Compounds structurally related to this compound have demonstrated autorecycling oxidation capabilities under aerobic and photoirradiation conditions, suggesting their potential as catalysts in organic synthesis. Specifically, these compounds can oxidize amines and alcohols to corresponding carbonyl compounds, indicating their utility in sustainable chemical processes (Mitsumoto & Nitta, 2004).
Functional Material Development
The study of pyrrole, pyrazine, and pyridine formation in non-enzymic browning reactions, involving molecules similar to this compound, provides insights into the development of new functional materials. These compounds contribute to the aromatic character and stability of materials, potentially useful in creating novel polymers and electronic devices (Milić & Piletić, 1984).
Pharmaceutical Intermediates
The structural versatility and reactivity of this compound make it a valuable intermediate in pharmaceutical research. Its ability to undergo various synthetic transformations allows for the creation of novel drug candidates, particularly in the realm of antihypertensive and antibacterial agents. The synthesis of complex molecules from simple precursors, as demonstrated in related compounds, underscores its significance in drug discovery and development (Evans et al., 1983).
Mechanism of Action
Target of Action
Similar compounds such as 2,3-dihydro-1h-pyrrolo [3,4-b]quinolin-1-one derivatives have been evaluated for antileishmanial efficacy . Another compound, 1H-pyrrolo [2,3-b]pyridine derivatives, has been studied as potent fibroblast growth factor receptor inhibitors .
Mode of Action
Similar compounds have shown to inhibit the growth of parasites in the case of antileishmanial agents and inhibit the fibroblast growth factor receptors in the case of cancer therapy .
Biochemical Pathways
Related compounds have shown to affect the signaling pathways in cancer cells and the growth of parasites in leishmaniasis .
Pharmacokinetics
A similar compound, 2,3-dihydro-1h-pyrrolo [3,4-b]quinolin-1-one derivative, has shown stability in both simulated gastric fluid and simulated intestinal fluid .
Result of Action
Similar compounds have shown potential in vitro antileishmanial activity and inhibition of cancer cell proliferation .
Action Environment
The stability of a similar compound in simulated gastric and intestinal fluids suggests that it may be stable under various physiological conditions .
Properties
IUPAC Name |
7-amino-6-methyl-2,3-dihydropyrrolo[3,4-c]pyridin-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c1-4-7(9)6-5(2-10-4)3-11-8(6)12/h2H,3,9H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRTWKTFEWYRXAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C2CNC(=O)C2=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40279596 | |
Record name | 7-Amino-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40279596 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5428-93-3 | |
Record name | NSC37784 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=37784 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC13332 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=13332 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 7-Amino-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40279596 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.